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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865 Get Quote

Introduction

N,N'-dinitrourea (DNU) is a highly energetic material that has garnered interest within the

scientific community, particularly in the field of energetic materials research. Its molecular

structure, featuring two nitro groups attached to a urea backbone, contributes to its high density

and positive oxygen balance.[1] Understanding the precise three-dimensional arrangement of

atoms within its crystal lattice is paramount for predicting its stability, performance, and safety

characteristics. This technical guide provides an in-depth overview of the synthesis and crystal

structure determination of N,N'-dinitrourea, tailored for researchers, scientists, and

professionals in drug development who may encounter energetic compounds in their work.

Synthesis of N,N'-Dinitrourea

The synthesis of N,N'-dinitrourea has been approached through various nitration methods.[2][3]

One effective and well-documented protocol involves the nitration of urea using a mixture of

nitric and sulfuric acids at low temperatures.[1]

Experimental Protocol: Synthesis of N,N'-Dinitrourea

Materials:

Urea

100% Nitric acid
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95% Sulfuric acid

Ice bath

Beaker

Magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Desiccator

Procedure:

Prepare a 50:50 (v/v) mixture of 100% nitric acid and 95% sulfuric acid.

Cool the acid mixture in an ice bath to a temperature between -15°C and 5°C.[3]

Slowly add urea to the cooled acid mixture while stirring continuously. Maintain the low

temperature throughout the addition.

After the addition is complete, continue stirring the reaction mixture for approximately 50

minutes.[3]

The N,N'-dinitrourea product will precipitate out of the solution.

Filter the precipitate using a Büchner funnel and wash with cold, distilled water.

Dry the collected crystals under vacuum in a desiccator. Due to its instability in the presence

of moisture, proper drying and storage are crucial.
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Synthesis Workflow for N,N'-Dinitrourea

Reactants

Process Product

Urea

Mixing and Reaction
(-15°C to 5°C, 50 min)

100% HNO3 / 95% H2SO4

Precipitation Filtration and Washing Drying (Desiccator) N,N'-Dinitrourea Crystals
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X-ray Crystallography Workflow

Single Crystal of N,N'-Dinitrourea

Crystal Mounting

X-ray Diffraction Data Collection
(90 K)

Data Processing
(Unit Cell, Space Group, Intensities)

Structure Solution
(Phase Problem, Electron Density Map)

Structure Refinement and Validation

Final Crystal Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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